Cas no 914347-01-6 (Methyl 1-(5-bromopyrimidin-2-yl)piperidine-4-carboxylate)

• Product Name: Methyl 1-(5-bromopyrimidin-2-yl)piperidine-4-carboxylate
• CAS No: 914347-01-6
• MF: C₁₁H₁₄BrN₃O₂
• MW: 300.15176153183
• MDL: MFCD08275691
• CID: 796692
• PubChem ID: 45036909
• Update Time: 2025-05-21

Methyl 1-(5-bromopyrimidin-2-yl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-(5-bromopyrimidin-2-yl)piperidine-4-carboxylate
• 4-Piperidinecarboxylicacid, 1-(5-bromo-2-pyrimidinyl)-, methyl ester
• METHYL1-(5-BROMOPYRIMIDIN-2-YL)PIPERIDINE-4-CARBOXYLATE
• EN001942
• W9390
• ST24030847
• 1-(5-bromo-pyrimidin-2-yl)piperidine-4-carboxylic acid methyl ester
• 1-(5-Bromopyrimidin-2-yl)piperidine-4-carboxylic acid methyl ester
• 914347-01-6
• DTXSID40661735
• SY109824
• 4-Piperidinecarboxylicacid,1-(5-bromo-2-pyrimidinyl)-,methyl ester
• DS-10248
• AKOS008228114
• CS-0099420
• DB-001777
• MFCD08275691
• SCHEMBL3666825

• MDL： MFCD08275691
• Inchi： 1S/C11H14BrN3O2/c1-17-10(16)8-2-4-15(5-3-8)11-13-6-9(12)7-14-11/h6-8H,2-5H2,1H3
• InChI Key： CCUNQFMNCAFIEV-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C2N=CC(Br)=CN=2)CC1)OC

Computed Properties

• Exact Mass: 299.02700
• Monoisotopic Mass: 299.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.3
• XLogP3: 1.7

Experimental Properties

• Density: 1.486
• Boiling Point: 410.531°C at 760 mmHg
• Flash Point: 202.082°C
• Refractive Index: 1.566
• PSA: 55.32000
• LogP: 1.69350

Methyl 1-(5-bromopyrimidin-2-yl)piperidine-4-carboxylate Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Methyl 1-(5-bromopyrimidin-2-yl)piperidine-4-carboxylate

Methyl 1-(5-bromopyrimidin-2-yl)piperidine-4-carboxylate: A Comprehensive Overview

Methyl 1-(5-bromopyrimidin-2-yl)piperidine-4-carboxylate, with CAS No. 914347-01-6, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a pyrimidine moiety, making it a promising candidate for various biological applications. The methyl ester group attached to the piperidine ring further enhances its chemical versatility, enabling it to participate in a wide range of reactions and interactions.

The pyrimidine ring in this compound is a key structural feature, as it is known to play a critical role in many biological processes. Pyrimidines are heterocyclic aromatic compounds that are fundamental components of nucleic acids, such as thymine, cytosine, and uracil. In this compound, the pyrimidine ring is substituted with a bromine atom at the 5-position, which introduces electronic and steric effects that can influence the compound's reactivity and bioavailability. The bromine substitution also makes this compound amenable to further functionalization through nucleophilic aromatic substitution reactions, opening up possibilities for drug design and optimization.

The piperidine ring in Methyl 1-(5-bromopyrimidin-2-yl)piperidine-4-carboxylate contributes to the compound's rigidity and conformational stability. Piperidine is a six-membered cyclic amine that is commonly found in various bioactive molecules due to its ability to form hydrogen bonds and interact with biological targets. The carboxylic acid group at the 4-position of the piperidine ring is esterified with a methyl group, which not only increases the compound's lipophilicity but also enhances its ability to cross cellular membranes. This property is particularly advantageous in drug delivery systems where membrane permeability is critical for therapeutic efficacy.

Recent studies have highlighted the potential of Methyl 1-(5-bromopyrimidin-2-yl)piperidine-4-carboxylate as a lead compound in the development of novel therapeutic agents. Researchers have explored its ability to modulate various cellular pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. For instance, investigations into its anti-inflammatory properties have revealed that this compound can inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory responses. These findings suggest that Methyl 1-(5-bromopyrimidin-2-yl)piperidine-4-carboxylate could serve as a valuable starting point for designing anti-inflammatory drugs with improved efficacy and reduced side effects.

In addition to its anti-inflammatory potential, this compound has also been studied for its anticancer properties. Preclinical studies have demonstrated that Methyl 1-(5-bromopyrimidin-2-yl)piperidine-4-carboxylate can induce apoptosis in cancer cells by targeting specific signaling pathways, such as the PI3K/AKT/mTOR pathway. This pathway is frequently dysregulated in various cancers and plays a pivotal role in cell survival, proliferation, and metastasis. By targeting this pathway, the compound exhibits selective cytotoxicity against cancer cells while sparing normal cells, making it a promising candidate for cancer therapy.

The synthesis of Methyl 1-(5-bromopyrimidin-2-yl)piperidine-4-carboxylate involves a series of well-established organic reactions that ensure high yield and purity. The process typically begins with the preparation of the pyrimidine ring through condensation reactions involving appropriate starting materials such as urea or thiourea derivatives. Subsequent steps involve bromination at the 5-position of the pyrimidine ring using brominating agents like N-bromosuccinimide (NBS) or elemental bromine under controlled conditions.

Once the brominated pyrimidine derivative is obtained, it undergoes coupling with piperidine derivatives via nucleophilic aromatic substitution or other coupling reactions to form the desired product. The methyl ester group is introduced through an esterification reaction involving carboxylic acid derivatives such as methyl chloroformate or methyl bromide under basic conditions. The entire synthesis process is optimized to minimize side reactions and maximize selectivity, ensuring that the final product meets stringent quality control standards.

From an analytical standpoint, Methyl 1-(5-bromopyrimidin-2-yl)piperidine-4-carboxylate has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses confirm the compound's molecular structure and purity, providing essential data for further pharmacological studies.

In terms of applications beyond drug discovery, Methyl 1-(5-bromopyrimidin-2-yl)piperidine-4-carboxylate has shown potential in materials science due to its unique electronic properties. Researchers have explored its use as a building block for constructing functional materials such as coordination polymers and metalloorganic frameworks (MOFs). These materials exhibit interesting properties such as high surface area, porosity, and selectivity towards specific guest molecules, making them valuable for applications in gas storage, catalysis, and sensing technologies.

Moreover, recent advancements in green chemistry have led to innovative methods for synthesizing Methyl 1-(5-bromopyrimidin-2-yl)piperidine-4-carboxylate using environmentally friendly reagents and conditions. For example, microwave-assisted synthesis has been employed to accelerate reaction rates while reducing energy consumption and waste generation. Such approaches align with global efforts to promote sustainable chemical practices without compromising product quality or performance.

In conclusion,Methyl 1-(5-bromopyrimidin -2 - yl ) piper idine -4 - car box ylate ( CAS No .914347 -01 -6 ) stands out as a versatile compound with diverse applications across multiple scientific disciplines . Its unique structural features , combined with cutting-edge research findings , position it as a valuable tool for advancing both medicinal chemistry and materials science . As ongoing studies continue to uncover new insights into its biological activity , this compound holds immense promise for developing innovative solutions to pressing healthcare challenges .